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Compound of Interest

Compound Name: Silver sulfate

Cat. No.: B103943

A Technical Guide to Silver Sulfate (Ag25S0a)

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical properties of silver sulfate, with a
specific focus on its chemical formula and molecular weight. It includes a procedural outline for
its synthesis and purification, presented for an audience with a professional background in
chemistry and pharmaceutical sciences.

Core Chemical Properties

Silver sulfate is an inorganic compound that presents as a white, crystalline solid. It is notable
for its low solubility in water. The compound is formed from the silver(l) cation (Ag*) and the
sulfate anion (SO427).

The fundamental chemical data for silver sulfate is summarized in the table below. This
information is critical for stoichiometric calculations in experimental research and drug
development processes.
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Parameter

Value Notes

Chemical Formula

Composed of two silver atoms,
Ag2S04[1][2][3] one sulfur atom, and four

oxygen atoms.

Also cited as 311.79 g/mol [1]

Molecular Weight 311.80 g/mol [2][4]

and 311.7990 g/mol .[5]

, _ Darkens upon exposure to

Appearance Colorless to white solid[1] ] ]

light and air.[1]
CAS Number 10294-26-5[4]
Density 5.45 g/cm3[2]
Melting Point 652.2 °C[2]
Boiling Point 1,085 °C (decomposes)[2]

Water Solubility

Considered to have low
0.83 g/100 mL at 25 °C[1][2] -
solubility.

Synthesis and Purification

Silver sulfate is typically synthesized through a precipitation reaction involving an aqueous

solution of silver nitrate and sulfuric acid.[1][2] Subsequent purification can be achieved

through recrystallization.

This protocol details the laboratory-scale synthesis of silver sulfate via the reaction of silver

nitrate with sulfuric acid.

Materials:

Beakers

Silver nitrate (AgNO3)

Deionized water

Concentrated sulfuric acid (H2SOa4, ~95-98%)
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e Stirring rod
o Apparatus for vacuum filtration (Blchner funnel, filter flask, etc.)

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, acid-resistant
gloves.

Procedure:

o Prepare Silver Nitrate Solution: Dissolve a precisely weighed amount of silver nitrate in
deionized water in a beaker. The concentration will depend on the desired yield.

o Acid Addition: While stirring continuously, slowly add a stoichiometric amount of concentrated
sulfuric acid to the silver nitrate solution. To mitigate heat generation, this step can be
performed in an ice bath.[6] The reaction is as follows: 2 AgNOs(aq) + H2SOas(aq) -
Ag2S0a(s) + 2 HNOs(aq)[1][2]

» Precipitation: Upon addition of sulfuric acid, a white precipitate of silver sulfate will form.
Continue stirring for a period to ensure the reaction goes to completion.

« Isolation: Isolate the silver sulfate precipitate from the nitric acid-containing supernatant by
vacuum filtration.

e Washing: Wash the collected precipitate with small portions of cold deionized water to
remove residual nitric acid and any unreacted silver nitrate.

e Drying: Dry the purified silver sulfate, for instance, in a desiccator or a low-temperature
oven.

For applications requiring high purity, the synthesized silver sulfate can be further purified by
recrystallization from concentrated sulfuric acid, a process that effectively removes trace nitrate
impurities.[2]

Materials:
e Crude silver sulfate

o Concentrated sulfuric acid (H2SOa)
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e Apparatus for hot gravity filtration

e Crystallizing dish

o Appropriate PPE

Procedure:

Dissolution: In a fume hood, gently heat a minimal amount of concentrated sulfuric acid. Add
the crude silver sulfate to the hot acid until it completely dissolves. Silver sulfate is soluble
in concentrated sulfuric acid.[1]

e Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration of
the solution.

e Cooling and Crystallization: Allow the hot, saturated solution to cool slowly to room
temperature. As the solution cools, the solubility of silver sulfate decreases, leading to the
formation of purified crystals.

« |solation: Collect the recrystallized silver sulfate using vacuum filtration.

Drying: Carefully dry the final product to remove any residual sulfuric acid.

Process Visualization

The logical workflow for the synthesis and purification of silver sulfate is illustrated below. This
diagram outlines the key steps from reactants to the final, purified product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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